Cas no 20614-71-5 (Benzothiazole,2-pentyl-)

• Product Name: Benzothiazole,2-pentyl-
• CAS No: 20614-71-5
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 241357
• PubChem ID: 12406333
• Update Time: 2025-04-19

Benzothiazole,2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-pentyl-
• 2-(1-Pentyl)benzothiazole
• 2-(pentan-2-yl)benzo[d]thiazole
• 20614-71-5
• 2-Pentyl-1,3-benzothiazole
• SCHEMBL175532
• FT-0723510

• Inchi： 1S/C12H15NS/c1-2-3-4-9-12-13-10-7-5-6-8-11(10)14-12/h5-8H,2-4,9H2,1H3
• InChI Key： HEDKBCKXJGJZQH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCCC

Computed Properties

• Exact Mass: 205.09265
• Monoisotopic Mass: 205.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89